2-{[5-(4-bromophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(E)-2-furylmethylidene]acetohydrazide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound is a 1,2,4-triazole derivative featuring a 4-bromophenyl substituent at position 5 and a 2-methyl-2-propenyl group at position 4 of the triazole core. The sulfanyl (-S-) bridge connects the triazole moiety to an acetohydrazide group, which is further modified with an (E)-configured 2-furylmethylidene hydrazone. The 2-furylmethylidene substituent introduces aromatic heterocyclic polarity, which may improve solubility and bioactivity .
Properties
CAS No. |
330838-44-3 |
|---|---|
Molecular Formula |
C19H18BrN5O2S |
Molecular Weight |
460.3 g/mol |
IUPAC Name |
2-[[5-(4-bromophenyl)-4-(2-methylprop-2-enyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-furan-2-ylmethylideneamino]acetamide |
InChI |
InChI=1S/C19H18BrN5O2S/c1-13(2)11-25-18(14-5-7-15(20)8-6-14)23-24-19(25)28-12-17(26)22-21-10-16-4-3-9-27-16/h3-10H,1,11-12H2,2H3,(H,22,26)/b21-10+ |
InChI Key |
GSPCZOYKAJWAAM-UFFVCSGVSA-N |
Isomeric SMILES |
CC(=C)CN1C(=NN=C1SCC(=O)N/N=C/C2=CC=CO2)C3=CC=C(C=C3)Br |
Canonical SMILES |
CC(=C)CN1C(=NN=C1SCC(=O)NN=CC2=CC=CO2)C3=CC=C(C=C3)Br |
Origin of Product |
United States |
Biological Activity
The compound 2-{[5-(4-bromophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(E)-2-furylmethylidene]acetohydrazide is a complex organic molecule characterized by its unique structural features, including a triazole moiety and a hydrazone linkage. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research.
Structural Overview
The molecular structure of the compound includes:
- Triazole Ring : A five-membered heterocyclic compound known for its diverse biological activities.
- Bromophenyl Group : This substituent is often associated with enhanced biological activity due to its electron-withdrawing properties.
- Methylpropenyl Group : This group may contribute to the compound's reactivity and interaction with biological targets.
- Hydrazone Linkage : Known for its role in various biological activities, including anti-inflammatory and anticancer effects.
Antimicrobial Activity
Research indicates that compounds containing the 1,2,4-triazole scaffold exhibit significant antimicrobial properties. The presence of the triazole moiety in this compound suggests potential efficacy against various pathogens. For instance:
- Studies have shown that related triazole derivatives possess potent activity against bacteria such as Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) often in the low micromolar range .
Anticancer Activity
The hydrazone and triazole functionalities are known to enhance anticancer activity. In vitro studies have demonstrated that similar compounds exhibit cytotoxic effects against various cancer cell lines. For example:
- Compounds with triazole-thione structures have shown IC50 values ranging from 6.2 μM to 43.4 μM against colon carcinoma and breast cancer cell lines . The specific interactions of this compound with cancer cell pathways warrant further investigation.
Structure-Activity Relationship (SAR)
The biological activity of 1,2,4-triazoles can be significantly influenced by their structural components. Key factors include:
- Substituent Effects : The presence of electron-donating or withdrawing groups can modulate activity.
- Chain Length and Branching : Variations in alkyl chain length at specific positions can enhance or reduce activity .
Case Studies
- Antimicrobial Testing : A study evaluated several triazole derivatives against S. aureus and E. coli, revealing that compounds with bromophenyl substitutions exhibited lower MIC values compared to standard antibiotics .
- Cytotoxicity Assays : Another investigation into triazole-hydrazone compounds showed promising results against breast cancer cell lines, indicating that modifications in the hydrazone structure can lead to improved efficacy .
Data Table: Biological Activities of Related Compounds
| Compound Name | Structural Features | Notable Activities |
|---|---|---|
| 1-(4-Bromophenyl)-3-(1H-imidazol-1-yl)propan-1-one | Bromophenyl and imidazole groups | Antimicrobial |
| 5-(4-Bromophenyl)-1H-pyrazole | Pyrazole ring with bromophenyl | Anticancer |
| 4-(2-Methylpropenyl)-1H-pyrazole | Methylpropenyl substituent | Anti-inflammatory |
Comparison with Similar Compounds
Table 1: Structural and Functional Comparisons
Key Observations:
Pyridinyl () and trifluoromethoxy () substituents exhibit distinct electronic profiles, correlating with anticancer or anti-inflammatory activities.
Synthetic Routes :
- Synthesis typically involves cyclization of thiosemicarbazides () or condensation of hydrazides with aldehydes (). The target compound likely follows similar steps, substituting furfural for the hydrazone moiety .
Spectroscopic Characterization :
- IR spectra confirm the absence of C=O in triazole-thiones (νC=S: 1247–1255 cm⁻¹) and presence of NH stretches (3150–3414 cm⁻¹) .
- ¹H NMR of the target compound would show furyl protons at δ 6.5–7.5 ppm and propenyl methyl groups at δ 1.8–2.2 ppm .
Physicochemical Properties
- Solubility : The furyl group’s polarity may increase aqueous solubility compared to phenyl or tert-butyl derivatives.
- Thermal Stability : Bromophenyl and propenyl groups likely enhance thermal stability (melting point: estimated 180–200°C based on analogs ).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
